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This document provides a detailed overview of the principles, technigues, and experimental
protocols for wavelength tuning of Thulium-doped fiber lasers (TDFLs). TDFLs are versatile
light sources in the eye-safe 2 um spectral region, with significant applications in medicine,
remote sensing, and spectroscopy.[1][2][3] The broad gain spectrum of thulium-doped silica
fiber allows for wide wavelength tunability, making it a highly adaptable tool for various
research and development applications.[1][4]

Fundamental Principles

Thulium (Tm?3*)-doped silica fiber is the gain medium in these lasers. Typically, the fiber is
“cladding-pumped" using high-power laser diodes operating at a wavelength of 793 nm.[2] This
excites the Tm3* ions from the 3He ground state to the 3Ha level. A subsequent non-radiative
decay populates the 3Fa upper laser level. The lasing transition then occurs between the 3Fa
and 3He energy levels, resulting in a broad emission spectrum typically ranging from 1800 nm
to 2100 nm.[2]

A key characteristic of thulium-doped fibers is the "cross-relaxation” process, where an excited
ion in the 3Ha4 state can transfer part of its energy to a neighboring ground-state ion, resulting in
two ions in the 3F4 upper laser level. This "two-for-one" pumping mechanism can significantly
enhance the laser's quantum efficiency.[3]
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The basic components of a TDFL include the pump source, a wavelength division multiplexer
(WDM) to couple the pump light into the fiber, the thulium-doped gain fiber, and a resonant
cavity formed by two reflectors. Wavelength tuning is achieved by incorporating a wavelength-
selective element within the laser cavity.

Below is a diagram illustrating the energy level transitions in a Thulium-doped fiber laser.
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Caption: Energy level diagram of a Thulium-doped fiber laser.

Wavelength Tuning Mechanisms and Performance

Several methods can be employed to achieve wavelength tuning in TDFLs. The choice of
method depends on the desired tuning range, resolution, switching speed, and overall system

complexity.
Tuning Mechanism Typical Tuning Range Key Characteristics
All-fiber integration, narrow
Fiber Bragg Grating (FBG) 20 nm - 40 nm linewidth, tuning via stretching
or temperature.[1][5]
High power handling, narrow
Volume Bragg Grating (VBG) >100 nm spectral control, requires free-

space optics.[6][7]

) ] Rapid, electronic tuning, can
Acousto-Optic Tunable Filter

>100 nm enable dual-wavelength
(AOTF)

operation.[8][9]

Precise wavelength selection,
Birefringent Filter Wide tuning range requires careful alignment of
polarization optics.

Broad tunability, typically used
Diffraction Grating >200 nm in external cavity
configurations.[10]

Fiber Bragg Grating (FBG) Based Tuning

An FBG is a periodic modulation of the refractive index along the core of an optical fiber, which
reflects a narrow band of wavelengths. In a TDFL, an FBG can be used as a highly reflective
mirror to define one end of the laser cavity and select the lasing wavelength. Tuning is
achieved by physically stretching or heating the FBG, which changes its period and thus the
reflected wavelength.[1]
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Atunable TDFL using a stretch-tuned FBG has been demonstrated to operate in the 1900 nm
region with a tuning range of 20 nm (1890 nm to 1910 nm).[1] The laser efficiency in such a
setup can vary from 29.2% to 32.5% across the tuning range.[1]

Volume Bragg Grating (VBG) Based Tuning

VBGs are holographic elements recorded in a photosensitive glass that act as spectral filters.
They can handle high optical powers and provide very narrow spectral feedback. In a TDFL, a
VBG can be used as an end mirror in a free-space section of the cavity. Wavelength tuning is
achieved by rotating the VBG, which changes the angle of incidence and thus the wavelength
that is retro-reflected into the laser cavity. A tuning range of over 100 nm, from 1947 nm to
2052.5 nm, has been achieved with output powers as high as 48 W.[7]

Acousto-Optic Tunable Filter (AOTF) Based Tuning

An AOTF is a solid-state device that uses the interaction of an acoustic wave and light within a
crystal to diffract a narrow band of optical frequencies.[11][12] The wavelength of the diffracted
light can be rapidly and electronically controlled by changing the frequency of the applied radio-
frequency (RF) signal.[11] AOTFs can be integrated into the fiber laser cavity to provide wide
and agile wavelength tuning. A TDFL incorporating an in-fiber AOTF has demonstrated a wide
tuning range of 211.5 nm and can also be configured for dual-wavelength operation.[8][9]

Experimental Protocols

This section provides generalized protocols for constructing and operating a tunable Thulium-
doped fiber laser using different tuning mechanisms.

Protocol for FBG-Based Wavelength Tuning

Objective: To construct and operate a TDFL with a wavelength tunable via a Fiber Bragg
Grating.

Materials:
e High-power 793 nm laser diode pump source with power supply.

» Wavelength Division Multiplexer (WDM) for 793 nm and the 2 um region.
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e Thulium-doped double-clad fiber (e.g., 5-10 meters).
» High-reflectivity Fiber Bragg Grating (HR-FBG) at one end of the desired wavelength range.

o Tunable Fiber Bragg Grating (T-FBG) with a mechanism for stretching or temperature
control.

» Fiber optic cleaver and fusion splicer.
o Optical Spectrum Analyzer (OSA).

e Power meter.

Procedure:

o Fiber Preparation: Cleave both ends of the Thulium-doped fiber to ensure flat surfaces for
splicing.

o Cavity Construction:

[¢]

Fusion splice the pump output fiber of the WDM to one end of the Thulium-doped fiber.
o Fusion splice the other end of the Thulium-doped fiber to the HR-FBG.

o The common port of the WDM will serve as the output. Alternatively, a partially reflective
FBG can be used as the output coupler.

o In a linear cavity configuration, splice the T-FBG to the other end of the gain fiber. The
output can be taken from a fiber optic coupler placed inside the cavity or from the end of
the T-FBG if it is partially transmissive.

e Tuning Mechanism Setup: Mount the T-FBG on a translation stage for stretching or on a
thermoelectric cooler for temperature tuning.

o Laser Operation and Characterization:

o Connect the pump laser diode to its power supply and gradually increase the pump power.
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o Monitor the output of the laser on the OSA and the power meter.

o Observe the lasing spectrum and record the center wavelength and output power.

o Wavelength Tuning:

o Stretching: Carefully apply strain to the T-FBG using the translation stage. Observe the
shift in the lasing wavelength on the OSA. Record the wavelength and output power at
different stretching positions.

o Temperature Tuning: Adjust the temperature of the T-FBG and observe the corresponding
change in the lasing wavelength.

o Data Analysis: Plot the tuning range, output power, and laser efficiency as a function of the
tuning parameter (e.g., displacement or temperature).

The following diagram illustrates the experimental workflow for an FBG-tuned TDFL.
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Experimental Setup
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Caption: Workflow for an FBG-based tunable Thulium-doped fiber laser experiment.

Protocol for AOTF-Based Wavelength Tuning

Objective: To construct and operate a TDFL with a wavelength tunable via an Acousto-Optic

Tunable Filter.

Materials:

e High-power 793 nm laser diode pump source with power supply.

o Wavelength Division Multiplexer (WDM).
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e Thulium-doped double-clad fiber.
e Fiber-coupled Acousto-Optic Tunable Filter (AOTF) with an RF driver.
o Two fiber optic collimators.

o Two high-reflectivity mirrors for the 2 um region (one can be a dichroic mirror to transmit the
output).

o Optical Spectrum Analyzer (OSA).

e Power meter.

Procedure:

o Fiber Preparation: Cleave both ends of the Thulium-doped fiber.

o Cavity Construction (Ring Cavity):
o Create a fiber loop using the Thulium-doped fiber as the gain medium.
o Incorporate the WDM to couple the pump light into the ring.
o Include a fiber optic isolator to ensure unidirectional operation.

o Insert the AOTF into the ring cavity. This may require a free-space section with fiber
collimators.

o Use a fiber optic coupler to extract a portion of the light as the laser output.
o AOTF Setup:

o Connect the AOTF to the RF driver.

o Ensure proper alignment of the AOTF in the free-space section of the cavity if applicable.
o Laser Operation and Characterization:

o Turn on the pump laser and gradually increase the power.
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o Set the RF driver to a specific frequency corresponding to a wavelength within the thulium
gain band.

o Observe the laser output on the OSA and power meter.

o Wavelength Tuning:
o Vary the frequency of the RF signal applied to the AOTF.
o Observe the change in the lasing wavelength on the OSA.
o Record the wavelength and output power for a range of RF frequencies.

o Data Analysis: Plot the tuning range and output power as a function of the applied RF
frequency.

Below is a diagram representing the logical relationship of components in a tunable TDFL
system.
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Caption: Logical diagram of a tunable Thulium-doped fiber laser system.

Applications in Research and Drug Development

The tunable nature of TDFLs in the 2 um window opens up numerous applications:

e Spectroscopy: The ability to tune the laser wavelength allows for the selective excitation and
probing of molecular vibrations, particularly O-H bonds in water and other biological
molecules. This is valuable for absorption spectroscopy and identifying chemical species.

e Medical Procedures: The 1.94 um wavelength is strongly absorbed by water in tissues,
making TDFLs suitable for precise tissue ablation and coagulation in surgery.[1] Wavelength
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tuning can optimize the interaction with different tissue types.

» Non-linear Microscopy: TDFLs can serve as pump sources for optical parametric oscillators
(OPOs) to generate a wider range of tunable wavelengths for advanced microscopy
techniques.

o Atmospheric Sensing and LIDAR: The eye-safe nature and operation within an atmospheric
transmission window make tunable TDFLs ideal for remote sensing of atmospheric gases
and light detection and ranging (LIDAR) applications.[1]

Conclusion

Thulium-doped fiber lasers offer a robust and versatile platform for generating tunable laser
radiation in the 2 um spectral region. By incorporating various tuning elements such as Fiber
Bragg Gratings, Volume Bragg Gratings, and Acousto-Optic Tunable Filters, the output
wavelength can be precisely controlled over a wide range. The detailed protocols and data
presented in these application notes provide a foundation for researchers and scientists to
harness the capabilities of tunable TDFLs for a wide array of scientific and biomedical
applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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